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Compound of Interest

Compound Name: N-(2-Aminoethyl)glycine

Cat. No.: B554895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-(2-Aminoethyl)glycine, also known as EDG or 2-(2-aminoethylamino)acetic acid, is a

synthetic amino acid derivative that has garnered significant interest in various scientific fields.

[1][2][3] Its unique structure, featuring both a primary and a secondary amine group as well as

a carboxylic acid, imparts it with versatile chemical properties. This guide provides an in-depth

look at its chemical structure, physicochemical properties, synthesis, and its pivotal role in the

development of peptide nucleic acids (PNAs).

Chemical Structure and Formula
N-(2-Aminoethyl)glycine is a non-proteinogenic amino acid.[1] Its structure consists of a

glycine backbone where one of the alpha-hydrogen atoms is substituted with an aminoethyl

group.

Chemical Formula: C₄H₁₀N₂O₂[1][2][4]

IUPAC Name: 2-(2-aminoethylamino)acetic acid[5][6]

SMILES: NCCNCC(O)=O[5]

InChI Key: PIINGYXNCHTJTF-UHFFFAOYSA-N[5]
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Caption: Chemical structure of N-(2-Aminoethyl)glycine.

Physicochemical Properties
A summary of the key physicochemical properties of N-(2-Aminoethyl)glycine is presented in

the table below. These properties are crucial for its handling, formulation, and application in

various experimental settings.

Property Value Reference

Molecular Weight 118.13 g/mol [1][4][6]

Appearance White to off-white solid/powder [1]

Melting Point 141-147 °C [5][7]

Boiling Point 290 °C (decomposes) [1]

Water Solubility
Soluble, may result in faint

turbidity
[1]

Vapor Pressure 0.000524 mmHg at 25°C [1]

CAS Number 24123-14-6 [1][2][3]

Experimental Protocols
Synthesis of N-(2-Aminoethyl)glycine
A common method for the synthesis of N-(2-Aminoethyl)glycine involves the reaction of

ethylenediamine with a halogenated acetic acid, such as chloroacetic acid. The following

protocol is based on descriptions found in the chemical literature.
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Materials:

Ethylenediamine

Chloroacetic acid

Dimethyl sulfoxide (DMSO)

Procedure:

Under room temperature conditions, chloroacetic acid is added to an excess of

ethylenediamine.

The reaction mixture is stirred overnight to allow for the completion of the nucleophilic

substitution reaction.

Following the reaction, the excess, unreacted ethylenediamine is removed via vacuum

distillation.

The resulting crude product, a faint yellow solid, is then purified by recrystallization from

dimethyl sulfoxide (DMSO).

The purified crystals of N-(2-Aminoethyl)glycine are collected and dried.

Role in Peptide Nucleic Acids (PNAs)
N-(2-Aminoethyl)glycine is a fundamental building block for the synthesis of peptide nucleic

acids (PNAs). PNAs are synthetic analogs of DNA and RNA where the sugar-phosphate

backbone is replaced by a repeating N-(2-aminoethyl)glycine unit. The nucleobases are

attached to this backbone via a methylene carbonyl linker. This modification results in an

uncharged backbone, which contributes to stronger and more specific binding to

complementary DNA and RNA sequences compared to natural nucleic acids.

The polymerization of N-(2-aminoethyl)glycine monomers with attached nucleobases forms

the PNA backbone, a critical process in the synthesis of these valuable research and

diagnostic tools. The production of N-(2-aminoethyl)glycine by cyanobacteria has led to the

hypothesis that it may have played a role as a backbone for primordial genetic molecules in the

pre-RNA world.
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N-(2-Aminoethyl)glycine Monomers

PNA Backbone

NH₂ Glycine COOH

+ Base₁

NH₂ Glycine COOH
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Polymerization
(Peptide Bond Formation)

NH₂ Glycine COOH
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...-NH-CH₂-CH₂-N(Base₁)-CH₂-CO-NH-CH₂-CH₂-N(Base₂)-CH₂-CO-NH-CH₂-CH₂-N(Base₃)-...
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Caption: Formation of a Peptide Nucleic Acid (PNA) backbone from N-(2-Aminoethyl)glycine
monomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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